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Compound of Interest

Compound Name: Methyl 11,14,17-eicosatrienoate

Cat. No.: B1239288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 11,14,17-eicosatrienoate is the methyl ester form of 11,14,17-eicosatrienoic acid

(ETrA), a naturally occurring omega-3 polyunsaturated fatty acid (PUFA). While less common

than other omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid

(DHA), ETrA and its esterified form are valuable biochemical reagents for studying lipid

metabolism, eicosanoid signaling, and inflammatory processes. In cell-based assays, the

methyl ester form is often used to facilitate passage across the cell membrane. It is presumed

that intracellular esterases hydrolyze the methyl ester to the free fatty acid, 11,14,17-

eicosatrienoic acid, which can then be incorporated into cellular lipids and metabolized by

various enzymes.

This document provides detailed application notes and protocols for the use of Methyl
11,14,17-eicosatrienoate as a biochemical reagent in research and drug development.

Biochemical Properties and Metabolism
Methyl 11,14,17-eicosatrienoate serves as a precursor to Dihomo-γ-linolenic acid (DGLA),

which is subsequently metabolized into anti-inflammatory eicosanoids of the series-1

prostaglandins (e.g., PGE1) and 15-hydroxyeicosatrienoic acid (15-HETrE). These metabolites

are known to play a role in the resolution of inflammation. The metabolic pathway involves the
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elongation of the fatty acid chain and the action of cyclooxygenase (COX) and lipoxygenase

(LOX) enzymes.

The anti-inflammatory effects of the free acid, ETrA, have been observed in murine

macrophage cell lines (RAW264.7). Studies have shown that ETrA can suppress the production

of nitric oxide (NO), a pro-inflammatory mediator, by inhibiting the expression of inducible nitric

oxide synthase (iNOS).[1]

Data Presentation
Currently, there is limited direct quantitative data available in the public domain for Methyl
11,14,17-eicosatrienoate, such as IC50 values for specific enzyme inhibition or detailed dose-

response curves for various cellular effects. The table below summarizes the known properties

of the related free fatty acid.

Parameter Value Cell Line/System Reference

Suppression of NO

production
Dose-dependent

Murine Macrophages

(RAW264.7)
[1]

Inhibition of iNOS

expression
Observed

Murine Macrophages

(RAW264.7)
[1]

Effect on PGE2

production

No significant

suppression

Murine Macrophages

(RAW264.7)
[1]

Effect on COX-2

expression

No significant

suppression

Murine Macrophages

(RAW264.7)
[1]

Signaling Pathways and Experimental Workflows
Metabolism of Methyl 11,14,17-eicosatrienoate to Anti-
inflammatory Eicosanoids
The following diagram illustrates the proposed intracellular metabolism of Methyl 11,14,17-
eicosatrienoate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24993153/
https://www.benchchem.com/product/b1239288?utm_src=pdf-body
https://www.benchchem.com/product/b1239288?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24993153/
https://pubmed.ncbi.nlm.nih.gov/24993153/
https://pubmed.ncbi.nlm.nih.gov/24993153/
https://pubmed.ncbi.nlm.nih.gov/24993153/
https://www.benchchem.com/product/b1239288?utm_src=pdf-body
https://www.benchchem.com/product/b1239288?utm_src=pdf-body
https://www.benchchem.com/product/b1239288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl 11,14,17-
eicosatrienoate Cell MembraneUptake 11,14,17-Eicosatrienoic

Acid (ETrA)

Intracellular
Esterase

Hydrolysis Dihomo-γ-linolenic
Acid (DGLA)

Elongation

Prostaglandin E1
(PGE1)

COX Pathway

15-HETrE
LOX Pathway

Anti-inflammatory
Effects

Cell Culture & Treatment

Analysis

Culture Macrophages
(e.g., RAW264.7)

Treat with Methyl
11,14,17-eicosatrienoate

Stimulate with LPS

Nitric Oxide (NO)
Measurement (Griess Assay)

Eicosanoid Profiling
(LC-MS/MS)

Gene Expression Analysis
(qPCR for iNOS, COX-2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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